Cas no 17698-20-3 ([4-(2-chlorobenzyl)piperazin-1-yl](2-chlorophenyl)methanone hydrochloride (1:1))

• Product Name: [4-(2-chlorobenzyl)piperazin-1-yl](2-chlorophenyl)methanone hydrochloride (1:1)
• CAS No: 17698-20-3
• MF: C₁₈H₁₉Cl₃N₂O
• MW: 385.715261697769
• CID: 1364858
• PubChem ID: 205252
• Update Time: 2025-04-20

[4-(2-chlorobenzyl)piperazin-1-yl](2-chlorophenyl)methanone hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• [4-(2-chlorobenzyl)piperazin-1-yl](2-chlorophenyl)methanone hydrochloride (1:1)
• (2-chlorophenyl)-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]methanone,hydrochloride
• 17698-20-3
• 1-(o-Chlorobenzoyl)-4-(o-chlorobenzyl)piperazine hydrochloride
• DTXSID60170233
• Piperazine, 1-(o-chlorobenzoyl)-4-(o-chlorobenzyl)-, hydrochloride

• Inchi： 1S/C18H18Cl2N2O.ClH/c19-16-7-3-1-5-14(16)13-21-9-11-22(12-10-21)18(23)15-6-2-4-8-17(15)20;/h1-8H,9-13H2;1H
• InChI Key： UQDCLTCNXVQYCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCN(C(C2C=CC=CC=2Cl)=O)CC1.Cl

Computed Properties

• Exact Mass: 384.05657
• Monoisotopic Mass: 384.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Boiling Point: 485.8°C at 760 mmHg
• Flash Point: 247.6°C
• PSA: 23.55